
N,O-Didesmethylvenlafaxine CAS Number and
chemical identifiers.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,O-Didesmethylvenlafaxine

Cat. No.: B015946 Get Quote

N,O-Didesmethylvenlafaxine: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,O-
Didesmethylvenlafaxine, a key metabolite of the widely prescribed antidepressant,

venlafaxine. This document will detail its chemical identifiers, metabolic pathway, and relevant

experimental methodologies.

Core Chemical Data
N,O-Didesmethylvenlafaxine is a secondary amino compound that plays a role as a

metabolite of the drug venlafaxine.[1] A structured summary of its key chemical identifiers is

presented below for clear reference and comparison.
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Chemical Identifier Value Source

CAS Number 135308-74-6 [1][2]

IUPAC Name
4-[1-(1-hydroxycyclohexyl)-2-

(methylamino)ethyl]phenol
[1]

Chemical Formula C15H23NO2 [1][2]

Molecular Weight 249.35 g/mol [1][2]

PubChem CID 3451347 [1]
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[1]

Metabolic Pathway of Venlafaxine
N,O-Didesmethylvenlafaxine is a minor metabolite in the metabolic cascade of venlafaxine.

The parent drug undergoes extensive metabolism in the liver, primarily mediated by

cytochrome P450 enzymes. The major metabolic route is O-demethylation to form O-

desmethylvenlafaxine (ODV), a pharmacologically active metabolite. A secondary pathway

involves N-demethylation to N-desmethylvenlafaxine (NDV). N,O-Didesmethylvenlafaxine is

subsequently formed through the further metabolism of both ODV and NDV.
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Experimental Protocols
Synthesis of N,O-Didesmethylvenlafaxine
A specific, detailed experimental protocol for the direct synthesis of N,O-
Didesmethylvenlafaxine is not readily available in the public domain literature. However,

based on the known synthesis of venlafaxine and its other metabolites, a plausible synthetic

route can be proposed. This would likely involve a multi-step process starting from a protected

precursor of O-desmethylvenlafaxine, followed by a selective N-demethylation step. It is crucial

to note that this proposed pathway would require significant experimental optimization and

verification.

Proposed Synthetic Strategy (Hypothetical):

Protection of the phenolic hydroxyl group of a suitable starting material like 4-

hydroxyphenylacetonitrile.

Condensation with cyclohexanone to introduce the cyclohexanol moiety.

Reduction of the nitrile group to a primary amine.

Selective N-methylation to introduce a single methyl group on the amine.

Deprotection of the phenolic hydroxyl group to yield N,O-Didesmethylvenlafaxine.

Analytical Methodologies
The quantification of N,O-Didesmethylvenlafaxine, typically in biological matrices such as

plasma or urine, is essential for pharmacokinetic and metabolic studies. High-performance

liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the most common and

sensitive method for its detection and quantification.

General HPLC-MS/MS Method Outline:

Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is

commonly used to isolate the analyte from the biological matrix and remove interfering

substances.
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Chromatographic Separation: A C18 reverse-phase HPLC column is typically employed to

separate N,O-Didesmethylvenlafaxine from venlafaxine and its other metabolites. The

mobile phase usually consists of a mixture of an aqueous buffer (e.g., ammonium formate or

formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) in a gradient

elution mode.

Mass Spectrometric Detection: A tandem mass spectrometer (MS/MS) operating in multiple

reaction monitoring (MRM) mode provides high selectivity and sensitivity. Specific precursor-

to-product ion transitions are monitored for N,O-Didesmethylvenlafaxine and an internal

standard.

Biological Activity
N,O-Didesmethylvenlafaxine is generally considered to be a minor and less

pharmacologically active metabolite of venlafaxine compared to the parent drug and its major

active metabolite, O-desmethylvenlafaxine. Its primary relevance in research and drug

development is as a biomarker of venlafaxine metabolism and for completing the metabolic

profile of the drug.

Conclusion
This technical guide provides essential information on N,O-Didesmethylvenlafaxine for

researchers and professionals in the field of drug development. The provided chemical

identifiers, metabolic pathway, and outlines of experimental methodologies serve as a

foundational resource for further investigation and understanding of this venlafaxine metabolite.

The development of a specific and efficient synthetic protocol for N,O-
Didesmethylvenlafaxine remains an area for potential future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N,N-Didesmethylvenlafaxine | C15H23NO2 | CID 9795857 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N,O-Didesmethylvenlafaxine CAS Number and
chemical identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015946#n-o-didesmethylvenlafaxine-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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